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Compound of Interest

Compound Name: Methyl caffeate

Cat. No.: B142706 Get Quote

An In-depth Overview of the Chemical Structure, Properties, and Biological Activities of Methyl
Caffeate, Including Experimental Protocols and Signaling Pathway Diagrams.

Introduction
Methyl caffeate is a naturally occurring phenolic compound that has garnered significant

interest within the scientific community due to its diverse pharmacological activities. As an ester

of caffeic acid, it is found in various plant species, including Solanum torvum (Turkey berry) and

Polygonum amplexicaule.[1][2] This technical guide provides a comprehensive overview of the

chemical structure, physicochemical properties, and key biological activities of methyl
caffeate, with a focus on its anti-inflammatory and antidiabetic effects. Detailed experimental

protocols for its isolation, synthesis, and biological evaluation are provided to support further

research and development.

Chemical Structure and Identification
Methyl caffeate is systematically named methyl (2E)-3-(3,4-dihydroxyphenyl)prop-2-enoate.[2]

[3] It is characterized by a phenylpropanoid structure, featuring a catechol group (3,4-

dihydroxybenzene) attached to a methyl acrylate moiety.

Chemical structure of methyl caffeate

Figure 1. 2D Chemical Structure of Methyl Caffeate.
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Table 1: Chemical Identifiers for Methyl Caffeate

Identifier Value

IUPAC Name
methyl (E)-3-(3,4-dihydroxyphenyl)prop-2-

enoate[3]

CAS Number 3843-74-1

Molecular Formula C₁₀H₁₀O₄[3]

SMILES COC(=O)/C=C/c1cc(O)c(O)cc1

InChI
InChI=1S/C10H10O4/c1-14-10(13)5-3-7-2-4-

8(11)9(12)6-7/h2-6,11-12H,1H3/b5-3+[3]

InChIKey OCNYGKNIVPVPPX-HWKANZROSA-N[3]

Physicochemical Properties
Methyl caffeate is a solid at room temperature and exhibits solubility in various organic

solvents. A summary of its key physicochemical properties is presented in Table 2.

Table 2: Physicochemical Properties of Methyl Caffeate

Property Value

Molecular Weight 194.18 g/mol [3]

Melting Point 158-161 °C

Boiling Point 368 °C

Solubility
Soluble in DMSO, methanol, acetone, ethyl

acetate.[4]

Appearance White to off-white crystalline powder

Spectral Data
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The structural elucidation of methyl caffeate is supported by various spectroscopic

techniques.

Table 3: Spectral Data for Methyl Caffeate

Technique Key Data

UV-Vis (in Methanol) λmax: 328 nm

¹H NMR (600 MHz, d₆-DMSO)

δ 12.10 (1H, s, -COOH), 9.53 (1H, s, -OH), 9.13

(1H, s, -OH), 7.42 (1H, d, J = 15.6 Hz, H-7),

7.02 (1H, d, J = 1.8 Hz, H-6), 6.96 (1H, dd, J =

8.4, 1.8 Hz, H-2), 6.75 (1H, d, J = 8.4 Hz, H-3),

6.16 (1H, d, J = 15.6 Hz, H-8)[1]

¹³C NMR (125 MHz, d₆-DMSO)

δ 167.9 (C-9), 149.1 (C-5), 146.5 (C-7), 145.9

(C-4), 127.4 (C-1), 122.5 (C-2), 116.4 (C-8),

115.1 (C-3), 51.5 (CH₂O)[1]

IR (ATR-Neat)
Characteristic peaks for O-H, C=O, C=C, and C-

O stretching.

Biological Activities and Signaling Pathways
Methyl caffeate exhibits a range of biological activities, with its anti-inflammatory and

antidiabetic properties being the most extensively studied.

Anti-inflammatory Activity
Methyl caffeate has been shown to exert anti-inflammatory effects by modulating key signaling

pathways involved in the inflammatory response. It significantly attenuates the release of pro-

inflammatory cytokines such as TNF-α and IL-1β in lipopolysaccharide (LPS)-stimulated human

umbilical vein endothelial cells (HUVECs).[5] The underlying mechanism involves the inhibition

of the NF-κB pathway and the activation of the Nrf2 pathway.[5]
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Anti-inflammatory signaling pathway of methyl caffeate.

Antidiabetic Activity
The antidiabetic effects of methyl caffeate are attributed to its ability to improve glucose

homeostasis. Studies have shown that it can enhance glucose-stimulated insulin secretion

from pancreatic β-cells.[6] This is mediated through the upregulation of the IRS-2/PI3K/Akt

signaling pathway, which plays a crucial role in β-cell function and survival.[6][7][8]

Furthermore, methyl caffeate has been observed to upregulate the expression of GLUT4, a

key glucose transporter in skeletal muscle, thereby facilitating glucose uptake from the blood.

[9][10]
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Antidiabetic signaling pathway of methyl caffeate.

Experimental Protocols
Isolation of Methyl Caffeate from Polygonum
amplexicaule
This protocol describes the extraction and isolation of methyl caffeate from the dried root

tubers of Polygonum amplexicaule.[1][11]

Materials:

Dried and powdered root tubers of Polygonum amplexicaule

95% Ethanol

Petroleum ether

Ethyl acetate

n-Butanol

Silica gel for column chromatography

Hexane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b142706?utm_src=pdf-body-img
https://www.benchchem.com/product/b142706?utm_src=pdf-body
https://www.benchchem.com/product/b142706?utm_src=pdf-body
https://www.benchchem.com/product/b142706?utm_src=pdf-body
https://academicjournals.org/journal/JMPR/article-full-text-pdf/95D019518925.pdf
https://discovery.researcher.life/article/isolation-identification-and-determination-of-methyl-caffeate-ethyl-caffeate-and-other-phenolic-compounds-from-polygonum-amplexicaule-var-sinense/ba536a0b53a138a48247f1aef1800066
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acetone

Rotary evaporator

Chromatography columns

Procedure:

Extraction: Macerate the powdered plant material with 95% ethanol at room temperature.

Filter and concentrate the extract under reduced pressure using a rotary evaporator.

Fractionation: Suspend the crude ethanol extract in a 9:1 mixture of water and methanol.

Perform successive liquid-liquid extractions with petroleum ether, ethyl acetate, and n-

butanol.

Column Chromatography: Subject the ethyl acetate fraction to silica gel column

chromatography.

Elution: Elute the column with a step gradient of hexane and acetone (e.g., 9:1, 8:2, 7:3 v/v).

Isolation: Collect the fractions and monitor by thin-layer chromatography. Combine the

fractions containing methyl caffeate and concentrate to yield the purified compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. academicjournals.org [academicjournals.org]

2. Methyl caffeate - Wikipedia [en.wikipedia.org]

3. Methyl Caffeate | C10H10O4 | CID 689075 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Isolation of methyl caffeate and flacourtin from Flacourtia jangomas with comprehensive
in-vitro and in-vivo pharmacological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]

5. Caffeic acid methyl ester inhibits LPS‑induced inflammatory response through Nrf2
activation and NF‑κB inhibition in human umbilical vein endothelial cells - PMC
[pmc.ncbi.nlm.nih.gov]

6. Methyl Caffeate Isolated from the Flowers of Prunus persica (L.) Batsch Enhances
Glucose-Stimulated Insulin Secretion - PMC [pmc.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

8. mdpi.com [mdpi.com]

9. Antihyperglycemic activity and antidiabetic effect of methyl caffeate isolated from Solanum
torvum Swartz. fruit in streptozotocin induced diabetic rats - PubMed
[pubmed.ncbi.nlm.nih.gov]

10. 2024.sci-hub.se [2024.sci-hub.se]

11. discovery.researcher.life [discovery.researcher.life]

To cite this document: BenchChem. [Methyl Caffeate: A Technical Guide for Researchers and
Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b142706#methyl-caffeate-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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